Cas no 35031-06-2 (3-Buten-2-one,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (3Z)-)

3-Buten-2-one,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (3Z)- structure

35031-06-2 structure

Product Name:3-Buten-2-one,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (3Z)-

CAS No:35031-06-2

Molecular Formula:C₁₃H₂₀O

Molecular Weight:192.2973

CID:305981

PubChem ID:12224082

3-Buten-2-one,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (3Z)- Properties

Names and Identifiers

- 3-Buten-2-one,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (3Z)-
- (Z)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-buten-2-one
- 4-(2,6,6-trimethylcyclohexen-1-yl)but-3-en-2-one
- (Z)-beta-Ionone
- SCHEMBL17627827
- cis- ss-Ionon
- Q67866084
- (Z)-4-(2,6,6-Trimethylcyclohex-1-en-1-yl)but-3-en-2-one
- EINECS 252-325-4
- 35031-06-2
- NS00088227
- DTXSID40873018
- +Expand
- InChIKey： PSQYTAPXSHCGMF-BQYQJAHWSA-N
- Inchi： InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h7-8H,5-6,9H2,1-4H3/b8-7+
- SMILES： CC(/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

Exact Mass: 192.1515
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 192.151415
Heavy Atom Count: 14
Complexity: 292
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 17.1

Experimental Properties

PSA: 17.07
Boiling Point: 254.8°Cat760mmHg
Flash Point: 121.3°C
Density: 0.944

3-Buten-2-one,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (3Z)- Related Literature

1. Hydrogels formed from Fmoc amino acids†

Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
2. Investigating perceptions of the structure and development of scientific knowledge in the context of a transformed organic chemistry lecture course

Chem. Educ. Res. Pract., 2020,21, 570-581
3. High mobility n-type organic semiconductors with tunable exciton dynamics toward photo-stable and photo-sensitive transistors†

Li Yu,Yongxu Hu,Zhongwu Wang,Haoquan Zhang,Yinan Huang,Yunpeng Lou,Yajing Sun,Xueying Lu,Huapeng Liu,Yingshuang Zheng,Shuguang Wang J. Mater. Chem. C, 2022,10, 8874-8880
4. First-principles calculations of oxygen interstitials in corundum: a site symmetry approach†

Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
5. Immobilisation and application of lipases in organic media

Patrick Adlercreutz Chem. Soc. Rev., 2013,42, 6406-6436
6. DNA-based routes to semiconducting nanomaterials

Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806
7. Non-catalyzed and Pt/γ-Al2O3-catalyzed hydrothermal cellulose dissolution–conversion: influence of the reaction parameters and analysis of the unreacted cellulose

Véronique Jollet,Flora Chambon,Franck Rataboul,Amandine Cabiac,Catherine Pinel,Emmanuelle Guillon,Nadine Essayem Green Chem., 2009,11, 2052-2060
8. Dual photoisomerization mechanism of azobenzene embedded in a lipid membrane†

Giovanni Granucci,Maurizio Persico J. Mater. Chem. B, 2023,11, 2518-2529
9. Facile synthesis of glycerol carbonate via glycerolysis of urea catalysed by silicotungstates impregnated into MCM-41

Nilesh Narkhede,Anjali Patel RSC Adv., 2015,5, 52801-52808
10. Wash-free non-spectroscopic optical immunoassay by controlling retroreflective microparticle movement in a microfluidic chip†

Ka Ram Kim,Hyeong Jin Chun,Kyung Won Lee,Kwan Young Jeong,Jae-Ho Kim,Hyun C. Yoon Lab Chip, 2019,19, 3931-3942

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